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Compound of Interest

Compound Name: N-Boc-PEG12-alcohol

Cat. No.: B609474

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
experimental protocols, and key applications of N-Boc-PEG12-alcohol, a versatile
heterobifunctional linker crucial in biomedical research and drug development.

Core Chemical Properties

N-Boc-PEG12-alcohol is a polyethylene glycol (PEG) derivative featuring a terminal hydroxyl
group and a Boc (tert-butyloxycarbonyl) protected amine.[1] This structure provides water
solubility through its hydrophilic PEG chain and offers orthogonal reactivity for sequential
conjugation.[1][2]

Table 1: Physicochemical Properties of N-Boc-PEG12-alcohol
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Property Value Reference
Molecular Formula C29H59N014 [11[3]
Molecular Weight 645.8 g/mol
CAS Number 159156-95-3
To be determined; often a
Appearance ] ) )
viscous oil or solid
Purity Typically >95%
- Soluble in water and most
Solubility ]
organic solvents
Recommended storage at
Storage

-20°C

Key Applications in Research and Development

The unique bifunctional nature of N-Boc-PEG12-alcohol makes it a valuable tool in several
advanced applications:

o PROTACS (Proteolysis Targeting Chimeras): This molecule is a common building block for
the synthesis of PROTACSs. The hydroxyl and protected amine groups allow for the
sequential attachment of a target protein binder and an E3 ligase ligand. The PEG12 linker
itself helps to optimize the spatial orientation of the resulting ternary complex, which is
crucial for efficient ubiquitination and subsequent degradation of the target protein.

o Antibody-Drug Conjugates (ADCs): The hydrophilic PEG spacer can enhance the solubility
and stability of ADCs. By improving the pharmacokinetic profile, PEG linkers can lead to
more effective and less toxic targeted cancer therapies.

e Bioconjugation and Surface Modification: N-Boc-PEG12-alcohol can be used to modify the
surface of nanopatrticles, liposomes, and other drug delivery systems to improve their
biocompatibility and circulation time.

Experimental Protocols
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The utility of N-Boc-PEG12-alcohol stems from the selective reactivity of its terminal functional
groups. Below are detailed protocols for the two primary transformations.

Boc Group Deprotection to Yield a Free Amine

The Boc protecting group is readily removed under acidic conditions to expose the primary
amine. This amine can then be conjugated to molecules containing carboxylic acids or other
amine-reactive functional groups.

Experimental Workflow for Boc Deprotection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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